[3-(2-Furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2-isopropyl-5-methylphenyl ether

• Molecular Formula: C18H18N4O2S
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 3-(furan-2-yl)-6-[(5-methyl-2-propan-2-ylphenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H18N4O2S/c1-11(2)13-7-6-12(3)9-15(13)24-10-16-21-22-17(14-5-4-8-23-14)19-20-18(22)25-16/h4-9,11H,10H2,1-3H3
• InChI Key: JKCGAJHYJWSKPO-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C(C)C)OCC2=NN3C(=NN=C3S2)C4=CC=CO4

Description

[3-(2-Furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2-isopropyl-5-methylphenyl ether, also known as FTM, is a novel compound that has been the subject of extensive research due to its potential applications in the field of medicine. FTM is a member of the triazolothiadiazole family of compounds, which have been shown to possess a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties.

Mechanism of Action

The mechanism of action of [3-(2-Furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2-isopropyl-5-methylphenyl ether is not fully understood, but studies have shown that it acts by inhibiting the production of inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). This compound has also been shown to inhibit the activity of nuclear factor-kappa B (NF-kappa B), a transcription factor that plays a key role in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects:
This compound has been shown to possess a wide range of biochemical and physiological effects. Studies have shown that this compound can reduce the production of inflammatory cytokines such as TNF-alpha and IL-6, which are involved in the pathogenesis of various inflammatory diseases. This compound has also been shown to inhibit the activity of NF-kappa B, which is involved in the regulation of immune and inflammatory responses. In addition, this compound has been shown to possess antitumor and antimicrobial activity, making it a potential candidate for the treatment of cancer and infectious diseases.

Advantages and Limitations for Lab Experiments

[3-(2-Furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2-isopropyl-5-methylphenyl ether has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in large quantities. This compound is also relatively inexpensive compared to other compounds with similar biological activities. However, this compound has some limitations for use in lab experiments. It has poor solubility in water, which can make it difficult to administer in vivo. In addition, this compound has low bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for research on [3-(2-Furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2-isopropyl-5-methylphenyl ether. One area of research is to further elucidate the mechanism of action of this compound. Studies are needed to determine the specific molecular targets of this compound and how it modulates immune and inflammatory responses. Another area of research is to investigate the potential applications of this compound in the treatment of various diseases, including inflammatory diseases, cancer, and infectious diseases. Finally, studies are needed to improve the bioavailability of this compound, which could increase its effectiveness in vivo.

Synthesis Methods

[3-(2-Furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2-isopropyl-5-methylphenyl ether can be synthesized through a multistep procedure that involves the reaction of 2-isopropyl-5-methylphenol with 2-chloro-1-(furan-2-yl)ethanone to form the intermediate product, 2-(2-furyl)-1-(2-isopropyl-5-methylphenoxy)ethanone. This intermediate is then reacted with thiosemicarbazide to form the final product, this compound. The yield of this compound is approximately 50%, and the purity can be increased through recrystallization.

Scientific Research Applications

[3-(2-Furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2-isopropyl-5-methylphenyl ether has been the subject of extensive research due to its potential applications in the field of medicine. Studies have shown that this compound possesses potent anti-inflammatory properties, which make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. This compound has also been shown to possess antitumor activity, making it a potential candidate for the treatment of various types of cancer. In addition, this compound has been shown to possess antimicrobial activity, making it a potential candidate for the treatment of bacterial and fungal infections.